Cas no 248243-13-2 (9,12,15-Octadecatrienoic acid, 2-hydroxy-, (2R,9Z,12Z,15Z)-)

• Product Name: 9,12,15-Octadecatrienoic acid, 2-hydroxy-, (2R,9Z,12Z,15Z)-
• CAS No: 248243-13-2
• MF: C₁₈H₃₀O₃
• MW: 294.429006099701
• CID: 1422818
• Update Time: 2024-08-15

9,12,15-Octadecatrienoic acid, 2-hydroxy-, (2R,9Z,12Z,15Z)- Chemical and Physical Properties

Names and Identifiers

• 9,12,15-Octadecatrienoic acid, 2-hydroxy-, (2R,9Z,12Z,15Z)-

• Inchi： 1S/C18H30O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(19)18(20)21/h3-4,6-7,9-10,17,19H,2,5,8,11-16H2,1H3,(H,20,21)/b4-3-,7-6-,10-9+
• InChI Key： JQXGCBKGIBTCHY-FVCZIJCZSA-N
• SMILES： CC/C=C\C/C=C\C/C=C/CCCCCCC(C(=O)O)O

Computed Properties

• Exact Mass: 294.2196

Experimental Properties

• Density: 0.984±0.06 g/cm3(Predicted)
• Boiling Point: 413.0±40.0 °C(Predicted)
• PSA: 57.53
• pka: 3.85±0.21(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives